Cas no 84688-50-6 (2(1H)-Quinoxalinone,octahydro-3-methyl-)

• Product Name: 2(1H)-Quinoxalinone,octahydro-3-methyl-
• CAS No: 84688-50-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 707438
• PubChem ID: 13125045
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,octahydro-3-methyl-
• 2(1H)-Quinoxalinone,octahydro-3-methyl-(9CI)
• DTXSID801283013
• 84688-50-6
• SCHEMBL10732298
• 3-methyl-decahydroquinoxalin-2-one
• 3-Methyloctahydroquinoxalin-2(1H)-one
• Octahydro-3-methyl-2(1H)-quinoxalinone

• Inchi： 1S/C9H16N2O/c1-6-9(12)11-8-5-3-2-4-7(8)10-6/h6-8,10H,2-5H2,1H3,(H,11,12)
• InChI Key： PSVXBULIIBBMIW-UHFFFAOYSA-N
• SMILES： O=C1C(C)NC2CCCCC2N1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų